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Compound of Interest

Compound Name: 2-Chloropyrimidine-5-carbonitrile

Cat. No.: B154651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloropyrimidine-5-carbonitrile (CAS No. 1753-50-0). Adherence to these procedures is

essential for ensuring laboratory safety and maintaining compliance with regulatory standards.

This compound is classified as harmful if swallowed, in contact with skin, or if inhaled, and may

cause irritation to the skin, eyes, and respiratory system.[1][2][3]

Hazard Identification and Exposure Control
While specific occupational exposure limits (OELs) for 2-Chloropyrimidine-5-carbonitrile
have not been established, it is prudent to handle it as a potent compound due to its chemical

structure, which includes a nitrile group and a halogenated pyrimidine ring. The general NIOSH

Recommended Exposure Limits (RELs) for similar nitriles can be used as a conservative

guideline.
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Parameter Value Reference Compound(s)

CAS Number 1753-50-0 -

Molecular Formula C₅H₂ClN₃ -

Molecular Weight 139.54 g/mol [3]

Hazard Statements
H302, H315, H319, H332,

H335
[2][3]

Signal Word Warning [2][3]

NIOSH REL (TWA)

Handle with caution; no

specific REL established. For

Acetonitrile (structurally related

nitrile): 20 ppm (34 mg/m³)

NIOSH Pocket Guide

OSHA PEL No specific PEL established. -

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, dermal

contact, and eye contact.
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PPE Category Specifications Rationale

Hand Protection

Double-gloving with an inner

nitrile glove and an outer butyl

rubber glove is recommended

for extended contact. For

incidental contact, heavy-

weight (≥8 mil) nitrile gloves

are suitable.[4][5]

Nitrile gloves provide good

resistance to a range of

chemicals, but butyl rubber

offers superior protection

against many organic solvents,

acids, and bases, which is

prudent given the compound's

reactivity.[6][7]

Eye Protection

ANSI Z87.1 compliant

chemical splash goggles. A

face shield should be worn

over goggles when there is a

risk of splashing or aerosol

generation.[1]

Protects against splashes and

airborne particles.

Body Protection

A chemical-resistant laboratory

coat, fully buttoned, with long

sleeves. An apron may be

worn over the lab coat for

additional protection during

transferring and weighing

operations.

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH-approved half-mask

or full-face respirator with

organic vapor (OV) cartridges

and P100 particulate filters

should be used when handling

the solid outside of a certified

chemical fume hood or glove

box.[8][9]

Protects against inhalation of

the powdered compound and

any potential vapors.

Operational Plan: Step-by-Step Handling
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Preparation and Engineering Controls
Designated Area: All work with 2-Chloropyrimidine-5-carbonitrile must be conducted in a

designated area within a certified chemical fume hood or a glove box to minimize inhalation

exposure.[1]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit are

readily accessible.

Decontamination: Prepare a decontamination solution (e.g., a mild detergent solution) for

cleaning surfaces and equipment after use.

Weighing and Transferring
Tare Container: Place a weighing boat or a suitable container on the analytical balance and

tare it.

Dispensing: Carefully dispense the required amount of 2-Chloropyrimidine-5-carbonitrile
from the stock container into the tared container. Use a spatula for the transfer. Avoid

creating dust.

Containment: Keep the stock container and the weighed sample within the chemical fume

hood at all times.

Transfer to Reaction Vessel: Use a powder funnel to transfer the weighed solid into the

reaction vessel to prevent spillage.[10]

Cleaning: After transfer, decontaminate the spatula and weighing boat with a suitable

solvent, collecting the rinsate as hazardous waste.

Dissolution
Solvent Selection: 2-Chloropyrimidine-5-carbonitrile has low aqueous solubility.[6] Use

appropriate organic solvents such as dichloromethane or chloroform for dissolution.[6]

Procedure: Add the solvent to the reaction vessel containing the solid. Stir the mixture gently

until the solid is completely dissolved. If necessary, sonication can be used to aid dissolution.
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Disposal Plan
All waste generated from handling 2-Chloropyrimidine-5-carbonitrile must be treated as

hazardous waste.

Waste Segregation and Collection
Solid Waste: Collect all contaminated solid waste, including used weighing boats, gloves,

and paper towels, in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinsates, in a

separate, labeled hazardous waste container for halogenated organic compounds.[11]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name of the contents, and the associated hazards.

Disposal Procedure
Halogenated Organic Waste: 2-Chloropyrimidine-5-carbonitrile is a halogenated organic

compound. Its disposal is regulated by the EPA.[12][13][14]

Arrangement for Pickup: Follow your institution's hazardous waste disposal procedures.

Contact your Environmental Health and Safety (EHS) department to arrange for the pickup

and disposal of the hazardous waste.

Treatment Technologies: The ultimate disposal of halogenated organic waste often involves

high-temperature incineration or other specialized treatment technologies.[12]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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